Cas no 89242-32-0 (3-Isoquinolinecarboxylic acid, 7-chloro-1-(2-chlorophenyl)-)

• Product Name: 3-Isoquinolinecarboxylic acid, 7-chloro-1-(2-chlorophenyl)-
• CAS No: 89242-32-0
• MF: C₁₆H₉Cl₂NO₂
• MW: 318.154162168503
• CID: 607111
• PubChem ID: 13272394
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 7-chloro-1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 7-chloro-1-(2-chlorophenyl)-
• 7-chloro-1-(2-chlorophenyl)isoquinoline-3-carboxylic acid
• 89242-32-0
• GOWNRPOVEQSARC-UHFFFAOYSA-N
• SCHEMBL10984073
• 7-chloro 1-(2-chloro phenyl) isoquinoline 3-carboxylic acid
• DTXSID70533734

• Inchi： 1S/C16H9Cl2NO2/c17-10-6-5-9-7-14(16(20)21)19-15(12(9)8-10)11-3-1-2-4-13(11)18/h1-8H,(H,20,21)
• InChI Key： GOWNRPOVEQSARC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)O)N=C(C3C=CC=CC=3Cl)C=2C=1

Computed Properties

• Exact Mass: 317.0010339g/mol
• Monoisotopic Mass: 317.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.2Ų